molecular formula C14H11N3O2 B8651177 (4-Imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid

(4-Imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid

Cat. No. B8651177
M. Wt: 253.26 g/mol
InChI Key: IMABEGWHDLJGPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid is a useful research compound. Its molecular formula is C14H11N3O2 and its molecular weight is 253.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(4-Imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid

Molecular Formula

C14H11N3O2

Molecular Weight

253.26 g/mol

IUPAC Name

2-(4-imidazo[4,5-b]pyridin-3-ylphenyl)acetic acid

InChI

InChI=1S/C14H11N3O2/c18-13(19)8-10-3-5-11(6-4-10)17-9-16-12-2-1-7-15-14(12)17/h1-7,9H,8H2,(H,18,19)

InChI Key

IMABEGWHDLJGPX-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(N=C1)N(C=N2)C3=CC=C(C=C3)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 400 mg of 4-iodophenylacetic acid, 273 mg of 4-azabenzimidazole, 17.9 mg of trans,trans-dibenzylideneacetone, 303 mg of 1,10-phenanthroline, 19.2 mg of copper (I) trifluoromethanesulfonate benzene complex and 547 mg of Cs2CO3 in 1.5 ml of xylene is stirred for 80 hours at 125° C. The mixture obtained is allowed to cool to rt and concentrated in vacuo. The concentration residue obtained is dissolved in aqueous 1N NaOH solution and extracted with EtOAc. To the aqueous layer aqueous 1N HCl is added in order to obtain an acidic pH and the mixture obtained is extracted with CH2Cl2. The organic phase obtained is dried (Na2SO4), filtered and concentrated. The concentration residue obtained is subjected to reversed phase MPLC(CH3CN/H2O/TFA). (4-Imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid is obtained.
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
273 mg
Type
reactant
Reaction Step One
Quantity
17.9 mg
Type
reactant
Reaction Step One
Quantity
303 mg
Type
reactant
Reaction Step One
Quantity
547 mg
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
CH3CN H2O TFA
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.